![molecular formula C11H12F3N3O2S B2930720 ethyl 2-{[4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]sulfanyl}propanoate CAS No. 324009-04-3](/img/structure/B2930720.png)
ethyl 2-{[4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]sulfanyl}propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-{[4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]sulfanyl}propanoate is a chemical compound with the molecular formula C11H12F3N3O2S and a molecular weight of 307.29 . It is a liquid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H12F3N3O2S/c1-4-19-10(18)6(2)20-9-7(5-15)8(11(12,13)14)16-17(9)3/h6H,4H2,1-3H3 . This code provides a textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a liquid in its physical form . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Facile Synthesis of Heterocyclic Compounds
Research has demonstrated the utility of related compounds in the facile one-pot synthesis of new polyfunctional pyrazolyl substituted and pyrazolofused pyridines. Such compounds undergo reactions leading to the formation of novel polyfunctional pyrazolyl-substituted monocyclic pyridines, 1,3-benzothiazole and benzimidazole-fused pyridines, and pyrazolo[5,4-b]pyridines in ethanolic solutions containing catalytic amounts of piperidine (Latif, Rady, & Döupp, 2003).
Synthesis of Trifluoromethyl Heterocycles
The versatility of related diazo compounds for the synthesis of a wide range of trifluoromethyl heterocycles has been documented. Rhodium(II) or copper(II) catalyzed carbene X-H insertion reactions have been key steps in producing a diverse set of trifluoromethyl-oxazoles, -thiazoles, -imidazoles, -1,2,4-triazines, and -pyridines from the diazoketoester, either directly or with minimal additional steps (Honey, Pasceri, Lewis, & Moody, 2012).
Antibacterial and Fungicidal Applications
Novel heterocyclic compounds containing a sulfonamido moiety have been synthesized for potential use as antibacterial agents. These compounds were designed by reacting the precursor ethyl {[4-N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenylazo}cyanoacetate with various active methylene compounds, producing derivatives with promising antibacterial activity (Azab, Youssef, & El-Bordany, 2013).
Advanced Material Synthesis
Research on the synthesis of acrylic copolymers containing poly(ethylene glycol) and dioxolane functional groups highlights the application of related chemical structures in creating well-defined aldehyde-containing copolymers for bioconjugation. Such polymers are synthesized via reversible addition-fragmentation chain transfer polymerization, showcasing the potential for creating advanced materials with specific functional properties (Rossi, Zou, Scott, & Kizhakkedathu, 2008).
Safety and Hazards
properties
IUPAC Name |
ethyl 2-[4-cyano-2-methyl-5-(trifluoromethyl)pyrazol-3-yl]sulfanylpropanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12F3N3O2S/c1-4-19-10(18)6(2)20-9-7(5-15)8(11(12,13)14)16-17(9)3/h6H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSNIPBAFSKUTNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)SC1=C(C(=NN1C)C(F)(F)F)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12F3N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 2-{[4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]sulfanyl}propanoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.